5-(4-chlorophenyl)-4-{[(E)-2-thienylmethylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfide

• Molecular Formula: C13H9ClN4S2
• Molecular Weight: 320.8 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-4-[(E)-thiophen-2-ylmethylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H9ClN4S2/c14-10-5-3-9(4-6-10)12-16-17-13(19)18(12)15-8-11-2-1-7-20-11/h1-8H,(H,17,19)/b15-8+
• InChI Key: IQDPLGHSFABHKA-OVCLIPMQSA-N
• Isomeric SMILES: C1=CSC(=C1)/C=N/N2C(=NNC2=S)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1=CSC(=C1)C=NN2C(=NNC2=S)C3=CC=C(C=C3)Cl
• solubility: 0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

This compound belongs to the 1,2,4-triazole Schiff base class, characterized by a central triazole ring substituted with a 4-chlorophenyl group at position 5 and an (E)-configured thienylmethylideneamino group at position 2. Synthesized via condensation reactions involving 4-amino-5-mercapto-1,2,4-triazoles and thiophene-2-carbaldehyde derivatives, this compound exhibits structural versatility for pharmacological applications, including antimicrobial, anti-inflammatory, and analgesic activities .

Biological Activity

5-(4-chlorophenyl)-4-{[(E)-2-thienylmethylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfide is a notable compound within the class of 1,2,4-triazole derivatives. These compounds are recognized for their diverse biological activities, making them of significant interest in medicinal chemistry. This article reviews the biological activity of this specific compound, including its antimicrobial properties and potential mechanisms of action based on existing literature.

Chemical Structure and Properties

• Molecular Formula : C14H11ClN4S2
• Molecular Weight : 334.9 g/mol

The compound features a triazole ring, which is often associated with various bioactive properties, including antifungal and antibacterial effects. The presence of the chlorophenyl and thienyl groups may enhance its interaction with biological targets.

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. For instance, studies on similar compounds have shown effectiveness against various bacterial strains. The specific compound is hypothesized to share these antimicrobial characteristics due to its structural similarities.

Table 1: Antimicrobial Activity of Related Triazole Compounds

Compound Name	Target Bacteria	Inhibition Zone (mm)	Reference
Compound A	Staphylococcus aureus	16.5
Compound B	Pseudomonas aeruginosa	14.7
5-(4-chlorophenyl)-4-{[(E)-2-thienylmethylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfide	TBD	TBD	TBD

Note: Specific data for the compound is not yet available but is anticipated based on structural analogs.

The biological activity of triazole derivatives often involves interactions with enzymes and receptors critical for microbial survival. For instance, docking studies have shown that similar compounds can bind effectively to thymidine kinase and other key enzymes involved in nucleotide synthesis, which may inhibit microbial growth.

Case Study: Docking Studies
In silico studies on related triazole compounds have demonstrated binding affinities to essential enzymes:

• Thymidine Kinase : Binding energy of -7.292 kcal/mol.
• Thiamin Phosphate Synthase : Binding energy of -7.221 kcal/mol.
  These interactions suggest that the target compound may exhibit similar inhibitory effects against microbial enzymes.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural Features and Crystallography

Target Compound

• Crystalline System: Monoclinic (C2 space group, density: 1.405 g/cm³) .
• Key Substituents: 4-Chlorophenyl group (electron-withdrawing, enhancing stability). (E)-Thienylmethylideneamino group (π-conjugated system for electronic interactions). Hydrosulfide (-SH) at position 3 (redox-active site).

Analogues (Selected Examples)

5-(4-Chlorophenyl)-4-[(4-diethylaminobenzylidene)amino]-4H-1,2,4-triazol-3-yl Hydrosulfide (): Substitutes thienyl with a diethylaminophenyl group. Enhanced solubility due to the diethylamino group but reduced π-conjugation. Melting point: Not reported; structurally characterized via NMR and HRMS.

5-[(4-Chlorobenzyl)sulfanyl]methyl-4-isopropyl-4H-1,2,4-triazol-3-yl Hydrosulfide ():

• Replaces thienylmethylidene with a 4-chlorobenzylsulfanyl group.
• Higher molecular weight (408.916 g/mol) and lipophilicity.
• CAS: 338982-45-9; synthesized via thioether linkage formation.

4-(4-Chlorophenyl)-5-[(E)-2-phenylethenyl]-4H-1,2,4-triazol-3-yl Sulfide (): Substitutes thienyl with a styrenyl group. Molecular weight: 438.37 g/mol; CAS: 551920-96-6.

Table 1: Structural Comparison

Compound	Substituent at Position 4	Functional Group at Position 3	Crystalline System	Melting Point (°C)
Target Compound	(E)-Thienylmethylideneamino	Hydrosulfide (-SH)	Monoclinic (C2)	Not reported
5-(4-Chlorophenyl)-4-diethylaminobenzylidene	Diethylaminophenyl	Hydrosulfide (-SH)	Not reported	Not reported
4-Isopropyl-4H-triazole-3-thiol	4-Chlorobenzylsulfanyl	Hydrosulfide (-SH)	Not reported	Not reported
5-[(E)-2-Phenylethenyl] derivative	Styrenyl	Sulfide (-S-)	Not reported	Not reported